Cas no 1697003-39-6 (1-(5-Chlorothiophen-3-yl)butane-1,3-dione)

• Product Name: 1-(5-Chlorothiophen-3-yl)butane-1,3-dione
• CAS No: 1697003-39-6
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 5741879
• PubChem ID: 105557399
• Update Time: 2025-11-07

1-(5-Chlorothiophen-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chlorothiophen-3-yl)butane-1,3-dione
• EN300-1126150
• 1697003-39-6
• 1,3-Butanedione, 1-(5-chloro-3-thienyl)-

• Inchi： 1S/C8H7ClO2S/c1-5(10)2-7(11)6-3-8(9)12-4-6/h3-4H,2H2,1H3
• InChI Key： MRJNUEUAMLRSMR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 201.9855283g/mol
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±32.0 °C(Predicted)
• pka: 7.97±0.10(Predicted)

Additional information on 1-(5-Chlorothiophen-3-yl)butane-1,3-dione

Comprehensive Overview of 1-(5-Chlorothiophen-3-yl)butane-1,3-dione (CAS No. 1697003-39-6)

1-(5-Chlorothiophen-3-yl)butane-1,3-dione, with the CAS number 1697003-39-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This β-diketone derivative features a chlorothiophene moiety, which enhances its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its utility as a building block for heterocyclic compounds, particularly in the development of novel bioactive molecules.

The compound’s unique structure, combining a thiophene ring with a 1,3-diketone functional group, makes it a versatile intermediate for medicinal chemistry applications. Recent studies highlight its role in synthesizing antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for new therapeutic solutions. Its chloro-substituted thiophene component also contributes to its use in material science, particularly in the design of organic semiconductors and photovoltaic materials.

In the context of green chemistry, 1-(5-Chlorothiophen-3-yl)butane-1,3-dione has been investigated for its potential in sustainable synthesis routes. With the rise of environmentally friendly methodologies, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends toward eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

From a commercial perspective, the compound is gaining traction due to its scalability and compatibility with high-throughput screening platforms. Its CAS number 1697003-39-6 is often referenced in patent literature, underscoring its relevance in intellectual property related to drug discovery and agrochemical innovation. Companies specializing in custom synthesis frequently list it as a key offering, catering to the demand for tailor-made intermediates.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 1-(5-Chlorothiophen-3-yl)butane-1,3-dione, ensuring high purity for research applications. The compound’s stability under ambient conditions further enhances its practicality for laboratory use. Discussions in scientific forums often focus on its synthetic pathways and reaction mechanisms, reflecting the broader interest in organic synthesis optimization.

As the scientific community continues to explore structure-activity relationships (SAR), 1-(5-Chlorothiophen-3-yl)butane-1,3-dione remains a focal point for designing next-generation pharmaceuticals. Its integration into combinatorial chemistry libraries further highlights its value in high-content screening campaigns. With ongoing advancements in cheminformatics and AI-driven drug design, this compound is poised to play a pivotal role in innovative therapeutic development.

In summary, 1-(5-Chlorothiophen-3-yl)butane-1,3-dione (CAS 1697003-39-6) exemplifies the intersection of chemical innovation and practical application. Its multifaceted utility across pharmaceuticals, materials science, and sustainable chemistry ensures its continued relevance in both academic and industrial research. For those seeking reliable synthetic intermediates or exploring cutting-edge chemical entities, this compound offers a compelling case study in modern chemical versatility.